Methyl Gallate
Methyl Gallate
Methyl Gallate is a plant polyphenol with antioxidant, anticancer, and anti-inflammatory activities. It is reported to reduce tumor growth both in vitro and in tumor-bearing mice by decreasing CD4 Methyl gallate is also reported to inhibit neutrophil recruitment, production of inflammatory mediators, and activation of macrophages in an experimental model of arthritis.
Brand Name:
Vulcanchem
CAS No.:
99-24-1
VCID:
VC0117105
InChI:
InChI=1S/C8H8O5/c1-13-8(12)4-2-5(9)7(11)6(10)3-4/h2-3,9-11H,1H3
SMILES:
COC(=O)C1=CC(=C(C(=C1)O)O)O
Molecular Formula:
C8H8O5
Molecular Weight:
184.15 g/mol
Methyl Gallate
CAS No.: 99-24-1
Reference Standards
VCID: VC0117105
Molecular Formula: C8H8O5
Molecular Weight: 184.15 g/mol
| CAS No. | 99-24-1 |
|---|---|
| Product Name | Methyl Gallate |
| Molecular Formula | C8H8O5 |
| Molecular Weight | 184.15 g/mol |
| IUPAC Name | methyl 3,4,5-trihydroxybenzoate |
| Standard InChI | InChI=1S/C8H8O5/c1-13-8(12)4-2-5(9)7(11)6(10)3-4/h2-3,9-11H,1H3 |
| Standard InChIKey | FBSFWRHWHYMIOG-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=CC(=C(C(=C1)O)O)O |
| Canonical SMILES | COC(=O)C1=CC(=C(C(=C1)O)O)O |
| Appearance | Powder |
| Description | Methyl Gallate is a plant polyphenol with antioxidant, anticancer, and anti-inflammatory activities. It is reported to reduce tumor growth both in vitro and in tumor-bearing mice by decreasing CD4 Methyl gallate is also reported to inhibit neutrophil recruitment, production of inflammatory mediators, and activation of macrophages in an experimental model of arthritis. |
| Solubility | 0.06 M |
| Synonyms | 3,4,5-Trihydroxybenzoic Acid Methyl Ester; Methyl 3,4,5-Trihydroxybenzoate;NSC 363001 |
| PubChem Compound | 7428 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume